Cas no 127842-54-0 (3,4-Bis(difluoromethoxy)benzaldehyde)

• Product Name: 3,4-Bis(difluoromethoxy)benzaldehyde
• CAS No: 127842-54-0
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• MDL: MFCD08706075
• CID: 897627
• Update Time: 2025-11-02

3,4-Bis(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(difluoromethoxy)benzaldehyde
• 3,4-BIS-DIFLUOROMETHOXY-BENZALDEHYDE
• Roflumilast Impurity K
• Benzaldehyde, 3,4-bis(difluoroMethoxy)-
• 3,4-Bis-difluoromethoxybenzaldehyde
• PubChem22247
• KSC914C4H
• IPHURZAZBKLMQJ-UHFFFAOYSA-N
• 3,4-Bisdifluoromethoxybenzaldehyde
• CL8294
• CB0094
• PC49211
• TRA0029785
• AS04447
• SY028767
• FS000742
• AX8231709
• AB003

• MDL： MFCD08706075
• Inchi： 1S/C9H6F4O3/c10-8(11)15-6-2-1-5(4-14)3-7(6)16-9(12)13/h1-4,8-9H
• InChI Key： IPHURZAZBKLMQJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C=CC=1OC(F)F)F

Computed Properties

• Exact Mass: 238.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 265.8±35.0 ºC (760 Torr),
• Flash Point: 111.1±20.8 ºC,
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.70190

3,4-Bis(difluoromethoxy)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,4-Bis(difluoromethoxy)benzaldehyde

3,4-Bis(difluoromethoxy)benzaldehyde (CAS No. 127842-54-0): A Versatile Fluorinated Building Block for Specialty Chemicals

3,4-Bis(difluoromethoxy)benzaldehyde (CAS No. 127842-54-0) is an important fluorinated aromatic aldehyde that has gained significant attention in pharmaceutical and material science research. This difluoromethoxy-substituted benzaldehyde derivative exhibits unique electronic properties due to the presence of two difluoromethoxy groups at the 3- and 4-positions of the benzene ring, making it a valuable intermediate for various high-performance applications.

The molecular structure of 3,4-bis(difluoromethoxy)benzaldehyde features a benzaldehyde core with two difluoromethoxy substituents, creating a distinctive electronic environment that influences its reactivity and physical properties. This compound typically appears as a white to pale yellow crystalline solid with a molecular weight of 244.13 g/mol. The difluoromethoxy groups contribute to enhanced lipophilicity and metabolic stability compared to their non-fluorinated counterparts, properties that are particularly valuable in medicinal chemistry applications.

In pharmaceutical research, 3,4-Bis(difluoromethoxy)benzaldehyde CAS 127842-54-0 serves as a key building block for the synthesis of various drug candidates. The fluorinated benzaldehyde derivative is often used in the preparation of bioactive molecules targeting neurological disorders, inflammation, and metabolic diseases. Recent studies have explored its potential in developing novel GABA receptor modulators and kinase inhibitors, addressing current therapeutic needs in precision medicine.

The material science applications of 3,4-bis(difluoromethoxy)benzaldehyde are equally impressive. Researchers utilize this compound in the development of advanced fluorinated polymers and liquid crystal materials. The difluoromethoxy groups impart desirable characteristics such as improved thermal stability, lower dielectric constants, and enhanced optical properties, making these materials suitable for high-performance displays and electronic devices. With the growing demand for flexible electronics and 5G technology, the importance of such fluorinated intermediates continues to rise.

Synthetic approaches to 3,4-Bis(difluoromethoxy)benzaldehyde 127842-54-0 typically involve the selective introduction of difluoromethoxy groups onto a benzaldehyde scaffold. Modern methods emphasize atom-economical processes and green chemistry principles, reflecting the current industry focus on sustainable manufacturing. The compound's purity is crucial for downstream applications, with HPLC purity often exceeding 98% for research-grade material.

Market trends indicate growing interest in fluorinated benzaldehyde derivatives like 3,4-bis(difluoromethoxy)benzaldehyde, particularly in Asia-Pacific regions where pharmaceutical and electronics manufacturing are expanding rapidly. The global market for specialty fluorochemicals is projected to grow at a CAGR of 5.8% from 2023 to 2030, with difluoromethoxy-containing compounds representing a significant segment of this growth.

From a safety perspective, proper handling of 3,4-Bis(difluoromethoxy)benzaldehyde CAS No. 127842-54-0 requires standard laboratory precautions. While not classified as highly hazardous, appropriate ventilation and personal protective equipment are recommended when working with this chemical compound. Storage typically involves keeping the material in a cool, dry place away from strong oxidizers.

The analytical characterization of 3,4-bis(difluoromethoxy)benzaldehyde employs standard techniques including NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethoxy groups), mass spectrometry, and HPLC analysis. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications.

Recent patent literature reveals innovative applications of 3,4-Bis(difluoromethoxy)benzaldehyde 127842-54-0 in organic electronics and photovoltaics. The compound's ability to modify electron transport properties makes it valuable in developing next-generation organic semiconductor materials and solar cell components, aligning with global renewable energy initiatives.

For researchers sourcing 3,4-bis(difluoromethoxy)benzaldehyde, quality parameters to evaluate include chemical purity (typically ≥97%), moisture content, and residual solvent levels. Leading suppliers often provide comprehensive analytical certificates and comply with current Good Manufacturing Practice (GMP) standards for research chemicals.

The future outlook for 3,4-Bis(difluoromethoxy)benzaldehyde CAS 127842-54-0 appears promising, with potential applications emerging in bioimaging probes and theragnostic agents. As fluorine chemistry continues to play a pivotal role in advanced materials and life sciences, this difluoromethoxy benzaldehyde derivative will likely maintain its importance as a versatile synthetic building block.